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Compound of Interest

Compound Name: Crocin IV (Standard)

Cat. No.: B1263134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological

properties of Crocin IV, a key bioactive constituent found in saffron. The document details its

physicochemical characteristics, spectroscopic data, and relevant experimental protocols for its

analysis. Furthermore, it explores the molecular signaling pathways modulated by crocins,

offering insights for drug discovery and development.

Core Chemical and Physical Properties
Crocin IV, also known as Dicrocin, is a carotenoid pigment belonging to the crocin family of

compounds. These compounds are primarily responsible for the vibrant color of saffron.[1][2]

Crocin IV is specifically a crocetin glycoside with potent antioxidant activity.[1][3]

The fundamental physicochemical properties of the Crocin IV standard are summarized below.

It is important to note that while some data is specific to Crocin IV, other properties like melting

point are reported for the most common form, α-crocin, and are included here for reference.
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Property Value Reference

Synonyms Dicrocin [1]

CAS Number 57710-64-2

Molecular Formula C₃₂H₄₄O₁₄

Molecular Weight 652.68 g/mol

Appearance Solid

Melting Point 186 °C (for α-crocin)

Solubility

Freely soluble in hot water;

Soluble in DMSO; Sparingly

soluble in ethanol and ether;

Insoluble in oil.

Stability: Crocins are sensitive to light, heat, and pH. The degradation kinetics of crocin

generally follow a second-order reaction. Optimal stability is observed in weakly acidic

conditions (pH 5) and at low temperatures (5°C to 20°C). The presence of preservatives,

particularly ascorbic acid, has been shown to significantly enhance stability, with a reported

half-life of over 140 days at 20°C under these conditions.

Spectroscopic Properties
Spectroscopic analysis is crucial for the identification and quantification of Crocin IV.

Table 2: UV-Visible Spectroscopic Data

Method λmax Solvent/Conditions Reference

UV-Vis Spectroscopy ~440-442 nm
Aqueous or

Methanolic Solution

~250-260 nm
Aqueous or

Methanolic Solution

Shoulder at ~460 nm Aqueous Solution
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The intense absorption band around 440 nm is characteristic of the polyene conjugated system

of the crocetin backbone and is primarily responsible for its color. The band at approximately

250 nm corresponds to the glucosyl ester bonds.

Experimental Protocols
Standardized protocols are essential for the reliable analysis of Crocin IV in research and

quality control settings.

High-Performance Liquid Chromatography (HPLC)
HPLC is the most common analytical technique for the separation and quantification of crocins.

Sample Preparation:

Prepare a stock solution of the saffron extract or Crocin IV standard (e.g., 200 ppm) in a 50%

methanol-water solution.

Sonicate the solution to ensure complete dissolution.

Filter the sample through a 0.22 µm syringe filter prior to injection to remove any particulate

matter.

Chromatographic Conditions:

Column: A reversed-phase C18 column (e.g., 150 mm × 4.6 mm, 5 µm particle size) is

typically used.

Mobile Phase: A gradient or isocratic system of methanol and water (often with 0.1% formic

or phosphoric acid) is common. A typical isocratic condition is methanol:water (55:45).

Flow Rate: 1.0 mL/min.

Detection Wavelength: 440 nm, corresponding to the maximum absorbance of crocins.

Column Temperature: 25-30 °C.

Injection Volume: 10-20 µL.
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Sample Preparation

Chromatographic Analysis

Data Processing

Weigh Standard/Sample

Dissolve in Solvent
(e.g., 50% Methanol)

Sonicate to Dissolve

Filter (0.22 µm)

Inject into HPLC System

Separation on C18 Column

Detection at 440 nm
(UV-Vis Detector)

Integrate Peak Area

Quantify against Standard Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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